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Compound of Interest

(38-Bromo-5-chloro-phenyl)-
Compound Name:
hydrazine

Cat. No.: B3218174

Essential Safety and Handling Guide for (3-
Bromo-5-chloro-phenyl)-hydrazine

Disclaimer: This guide is based on safety information for hydrazine and its derivatives. Specific
safety data for (3-Bromo-5-chloro-phenyl)-hydrazine is not readily available. It is crucial to
handle this compound with the utmost care, assuming it possesses similar or greater hazards
than related substances. Always consult with your institution's safety officer and review all
available safety information before handling this chemical.

(3-Bromo-5-chloro-phenyl)-hydrazine (MW: 221.48 g/mol , Formula: CeHeBrCIN2) is a
chemical compound for which detailed safety and handling protocols should be strictly
followed.[1][2] Due to its structural similarity to hydrazine and other phenylhydrazine
derivatives, it should be treated as a highly toxic, corrosive, and potentially carcinogenic
substance.[3][4][5][6] Adherence to rigorous safety procedures is mandatory to mitigate risks of
exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards of (3-Bromo-5-
chloro-phenyl)-hydrazine. The following table summarizes the required PPE for handling this
compound.
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended for splash
protection.[3][7] For prolonged
or direct contact, butyl rubber
gloves are advised.[8] Always
consult the glove
manufacturer's chemical

resistance guide.

Eye and Face Protection

Safety goggles and face shield

Tightly fitting, splash-proof
safety goggles are mandatory.
[3][4] A full-face shield must be
worn when there is a risk of
splashing.[3][7]

Skin and Body Protection

Flame-resistant lab coat and

chemical-resistant apron

A flame-resistant lab coat
should be worn over personal
clothing.[3][7] A chemical-
resistant apron provides an
additional layer of protection.
[7] Full-length pants and

closed-toe shoes are required.

[3]

Respiratory Protection

Fume hood or respirator

All handling of (3-Bromo-5-
chloro-phenyl)-hydrazine must
be conducted in a certified
chemical fume hood to
minimize inhalation exposure.
[4] If a fume hood is not
feasible, a NIOSH-approved
full-face respirator with
appropriate cartridges is

necessary.[3][8]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling (3-Bromo-5-chloro-phenyl)-hydrazine is essential to
prevent accidents and exposure.

e Preparation:

o

Ensure all necessary PPE is available and in good condition.

[¢]

Verify that the chemical fume hood is functioning correctly.

o

Have an emergency spill kit readily accessible.

[e]

Prepare all necessary equipment and reagents before bringing the compound into the
work area.

e Handling:
o Don the appropriate PPE as outlined in the table above.

o Conduct all manipulations of the compound, including weighing and transferring, within the
chemical fume hood.[4]

o Use the smallest quantity of the substance necessary for the experiment.
o Ground and bond metal containers during transfer to prevent static discharge.[9]

o Avoid contact with incompatible materials such as strong oxidizing agents, acids, and
metals.[9]

e Post-Handling:

o

Tightly seal the container of (3-Bromo-5-chloro-phenyl)-hydrazine and store it in a
designated, well-ventilated, and locked cabinet away from incompatible materials.[10]

o

Decontaminate all work surfaces with an appropriate cleaning agent.

[¢]

Carefully remove and dispose of gloves in a designated hazardous waste container.

[¢]

Wash hands thoroughly with soap and water after removing PPE.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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